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Compound of Interest

Compound Name: 1,1-Diphenylethanol

Cat. No.: B1581894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,1-
Diphenylethanol (CAS No. 599-67-7), a tertiary alcohol utilized in organic synthesis. The
information presented is intended to support laboratory research, chemical process
development, and quality control efforts.

Core Physical Properties

1,1-Diphenylethanol is a white to off-white crystalline powder or needles at room temperature.
[1] It possesses a characteristic aromatic odor.[2] Proper storage involves keeping it in a cool,
dry, and well-ventilated area, sealed from moisture and away from direct sunlight.[2]

Quantitative Physical Data

The key physical properties of 1,1-Diphenylethanol are summarized in the table below for
easy reference and comparison.
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Property Value Units Notes
Molecular Formula C14H140 - [2]

Molecular Weight 198.26 g/mol [2]

Melting Point 76 - 81 °C [2][3]

Boiling Point 155 °C at 12 mmHg[4]
328.2 °C at 760 mmHg[5]

) Estimates vary by
Density 1.0074 - 1.099 g/cm3

source[2][5]
) Estimates vary by
Refractive Index 1.5381-1.581
source[5]
Flash Point 141.4 °C [5][6]
Vapor Pressure 7.79E-05 mmHg at 25°CJ[5][6]
pKa 13.61 £0.29 - Predicted[1][7]

Insoluble in water;
Solubilit Soluble in organic 2]
olubility ) -
solvents like ethanol

and chloroform.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of solid organic compounds like 1,1-Diphenylethanol.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. For a pure crystalline solid, the melting range is
typically sharp (0.5-1.0°C). Impurities tend to depress the melting point and broaden the range.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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e Capillary tubes (sealed at one end)
e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of 1,1-Diphenylethanol is finely powdered using a
mortar and pestle.[8]

e Capillary Loading: The open end of a capillary tube is tapped into the powdered sample until
a small amount (1-2 mm in height) is packed into the sealed end.[6]

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb.[8] This assembly is then placed in the heating
block of a melting point apparatus or immersed in the oil of a Thiele tube.

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
especially when approaching the expected melting point.[8]

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. This T1-T2
range is the melting point range.[6]

 Verification: For accuracy, the determination should be repeated at least twice with fresh
samples, and the results should be consistent.

Boiling Point Determination (Thiele Tube Method at
Reduced Pressure)

Given that 1,1-Diphenylethanol has a high boiling point at atmospheric pressure and one of its
reported boiling points is at reduced pressure, this method is appropriate.

Apparatus:

e Thiele tube
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Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Vacuum source

Procedure:

Sample Preparation: Approximately 0.5 mL of molten 1,1-Diphenylethanol is placed into a
small test tube.

Capillary Insertion: A capillary tube is placed, open-end down, into the test tube containing
the sample.

Assembly: The test tube is attached to a thermometer, which is then placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

Heating under Vacuum: The side arm of the Thiele tube is connected to a vacuum source to
achieve the desired pressure (e.g., 12 mmHg). The side arm is then gently and uniformly
heated.

Observation: Heating continues until a rapid and continuous stream of bubbles emerges
from the capillary tube. The heat is then removed.

Measurement: The temperature is recorded at the precise moment the bubbling stops and
the liquid is drawn back into the capillary tube. This temperature is the boiling point at the
recorded pressure.

Density Determination (Liquid Displacement Method)

This method determines the volume of an irregularly shaped solid by measuring the volume of

liquid it displaces.

Apparatus:
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e Analytical balance
e Graduated cylinder
e Aliquid in which 1,1-Diphenylethanol is insoluble (e.g., water, verifying insolubility first)

Procedure:

Mass Measurement: A sample of 1,1-Diphenylethanol crystals is weighed on an analytical
balance to determine its mass.

e Initial Volume: A known volume of the displacement liquid is measured into a graduated
cylinder. This is the initial volume.

o Displacement: The weighed solid sample is carefully added to the graduated cylinder,
ensuring it is fully submerged and no air bubbles are trapped.

e Final Volume: The new volume of the liquid in the graduated cylinder is recorded.

o Calculation: The volume of the solid is the final volume minus the initial volume. The density
is then calculated by dividing the mass of the solid by its determined volume.

Visualizations
Synthesis and Purification Workflow for 1,1-
Diphenylethanol

The following diagram illustrates a typical Grignard reaction workflow for the synthesis of 1,1-
Diphenylethanol, followed by a purification step. This process involves the reaction of a
Grignard reagent with a ketone, followed by workup and purification.
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General Workflow: Synthesis and Purification of 1,1-Diphenylethanol

Synthesis

Reactants:
- Phenylmagnesium Bromide (Grignard)
- Acetophenone (Ketone)
- Anhydrous Ether (Solvent)

Combine at 0°C

Grignard Reaction
(Anhydrous Conditions)

After reaction completion

Reaction Quenching
(e.g., ag. NH4CI or dilute acid)

Transfer to separatory funnel

Purifigation

Liquid-Liquid Extraction
(e.g., with Diethyl Ether)

'

Drying of Organic Layer
(e.g., over Na2S0O4)

'

Solvent Evaporation
(Rotary Evaporation)

i

Final Purification
(Crystallization from n-heptane or
Vacuum Distillation)

Pure 1,1-Diphenylethanol

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1,1-Diphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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